Cas no 2034449-88-0 (2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide
• CAS No: 2034449-88-0
• MF: C₁₈H₂₅NO₂S
• MW: 319.4616
• CID: 5351439
• Update Time: 2025-06-12

2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide
• 2-(cyclopentylthio)-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)acetamide
• 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide

• Inchi： 1S/C18H25NO2S/c1-13(19-18(20)12-22-16-4-2-3-5-16)10-14-6-7-17-15(11-14)8-9-21-17/h6-7,11,13,16H,2-5,8-10,12H2,1H3,(H,19,20)
• InChI Key： UVDRTPHVULSFIO-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C(N([H])C([H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])O2)=O)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide

Comprehensive Analysis of 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide (CAS No. 2034449-88-0)

The compound 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide (CAS No. 2034449-88-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclopentylsulfanyl moiety and a 2,3-dihydro-1-benzofuran core, which contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its modular design, allowing for versatile modifications to enhance bioactivity or solubility.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in derivatives of benzofuran and cyclopentyl due to their pharmacological properties, such as anti-inflammatory and antimicrobial effects. The presence of a thioether linkage (sulfanyl group) in this molecule further expands its reactivity profile, making it a candidate for targeted synthesis in medicinal chemistry.

From an industrial perspective, CAS No. 2034449-88-0 is often explored for its potential as an intermediate in the synthesis of more complex molecules. Its acetamide functionality is a common pharmacophore, frequently utilized in the development of enzyme inhibitors or receptor modulators. Given the growing interest in small-molecule therapeutics, this compound aligns with trends in personalized medicine and high-throughput screening.

Environmental and regulatory considerations also play a role in the study of such compounds. The 2,3-dihydro-1-benzofuran scaffold is known for its biodegradability, which aligns with the push for greener chemistry. Additionally, the compound’s stability under various pH conditions makes it suitable for formulation studies, addressing common challenges in drug delivery systems.

In the context of AI-driven drug design, 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide exemplifies how computational tools can predict molecular interactions. Researchers frequently search for "SAR studies of benzofuran derivatives" or "synthetic routes for cyclopentyl-thioethers," reflecting the compound’s relevance in modern chemistry. Its structural features are also analyzed in silico to optimize binding affinity, a hot topic in cheminformatics.

For laboratories and manufacturers, scalability is a critical factor. The synthesis of CAS No. 2034449-88-0 involves multi-step reactions, often requiring optimization for yield and purity. Techniques like flow chemistry or catalyzed cross-coupling are frequently discussed in forums, as they offer solutions to challenges in large-scale production. This compound’s versatility underscores its value in both academic and industrial settings.

In summary, 2-(cyclopentylsulfanyl)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide represents a convergence of synthetic innovation and applied research. Its structural complexity and functional diversity make it a subject of ongoing exploration, particularly in fields prioritizing molecular diversity and sustainable synthesis. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge chemical studies.